Cas no 64182-27-0 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-)

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-, is a nitro-substituted pyrazole derivative with a carboxylic acid functional group at the 4-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both nitro and carboxylic acid groups allows for further functionalization, enabling applications in coupling reactions, cyclizations, and derivatization processes. Its structural features make it suitable for use in medicinal chemistry research, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and reactive environments.
1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- structure
64182-27-0 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-
CAS No:64182-27-0
MF:C6H7N3O4
MW:185.137480974197
CID:1671945
PubChem ID:20388938
Update Time:2025-06-07

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro-
    • 1-ethyl-3-nitropyrazole-4-carboxylic acid
    • 1-ethyl-3-nitro-1H-pyrazole-4-carboxylic acid
    • STL415339
    • SCHEMBL11560544
    • AKOS024398559
    • 64182-27-0
    • Inchi： 1S/C6H7N3O4/c1-2-8-3-4(6(10)11)5(7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
    • InChI Key： VDFPLBHYELEAKI-UHFFFAOYSA-N
    • SMILES： OC(C1C([N+](=O)[O-])=NN(C=1)CC)=O

Computed Properties

  • Exact Mass: 185.04371
  • Monoisotopic Mass: 185.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 98.26

1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB553694-100 mg
1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .
 64182-27-0
100MG
 €281.90 2022-03-01
abcr
AB553694-250 mg
1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .
 64182-27-0
250MG
 €381.10 2022-03-01
abcr
AB553694-500 mg
1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .
 64182-27-0
500MG
 €528.40 2022-03-01
abcr
AB553694-1 g
1-Ethyl-3-nitro-1H-pyrazole-4-carboxylic acid; .
 64182-27-0
1g
 €676.70 2022-03-01

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